![molecular formula C9H12N4O3 B2607833 4-(1-Ethylpyrazol-4-yl)-2-oxoimidazolidine-4-carboxylic acid CAS No. 2248394-27-4](/img/structure/B2607833.png)
4-(1-Ethylpyrazol-4-yl)-2-oxoimidazolidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of 4-(1-Ethylpyrazol-4-yl)-2-oxoimidazolidine-4-carboxylic acid comprises a pyrazole ring, an imidazolidine ring, and a carboxylic acid group. The arrangement of atoms and functional groups significantly influences its biological activity. Researchers have elucidated this structure through spectroscopic techniques such as NMR and X-ray crystallography .
Physical And Chemical Properties Analysis
Mechanism of Action
4-(1-Ethylpyrazol-4-yl)-2-oxoimidazolidine-4-carboxylic acid likely exerts its effects through specific molecular targets. One notable mechanism involves inhibiting cyclin-dependent kinase 2 (CDK2) . CDK2 plays a crucial role in cell cycle regulation, and inhibiting it can impact cancer cell proliferation. Further studies are needed to unravel the precise binding interactions and downstream effects .
properties
IUPAC Name |
4-(1-ethylpyrazol-4-yl)-2-oxoimidazolidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N4O3/c1-2-13-4-6(3-11-13)9(7(14)15)5-10-8(16)12-9/h3-4H,2,5H2,1H3,(H,14,15)(H2,10,12,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSAUXUYUNSUQSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)C2(CNC(=O)N2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.